Cas no 41193-97-9 (1-Pyrrolidinebutanal, γ-oxo-)

• Product Name: 1-Pyrrolidinebutanal, γ-oxo-
• CAS No: 41193-97-9
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 6087658
• PubChem ID: 10986478
• Update Time: 2025-09-25

1-Pyrrolidinebutanal, γ-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinebutanal, γ-oxo-
• EN300-7734727
• SCHEMBL5530068
• 4-oxo-4-(pyrrolidin-1-yl)butanal
• 41193-97-9

• Inchi： 1S/C8H13NO2/c10-7-3-4-8(11)9-5-1-2-6-9/h7H,1-6H2
• InChI Key： PWVIUCVIPOBSOI-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCC=O)CCCC1

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.097±0.06 g/cm3(Predicted)
• Boiling Point: 304.8±25.0 °C(Predicted)
• pka: -0.56±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines